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Compound of Interest

4,6-Dichloro-1H-pyrrolo[2,3-
Compound Name:
bjpyridine

Cat. No.: B1326467

In-Depth Technical Guide to 4,6-dichloro-7-
azaindole

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,6-dichloro-7-azaindole, also known by its IUPAC name 4,6-dichloro-1H-pyrrolo[2,3-
b]pyridine, is a halogenated heterocyclic compound that has garnered interest within the
scientific community, particularly in the fields of medicinal chemistry and drug discovery. Its
structural similarity to endogenous purines and the presence of reactive chlorine substituents
make it a valuable scaffold for the synthesis of novel bioactive molecules. This technical guide
provides a comprehensive overview of the known physical and chemical characteristics of 4,6-
dichloro-7-azaindole, along with insights into its synthesis and potential applications in
biomedical research.

Physical and Chemical Characteristics

The fundamental properties of 4,6-dichloro-7-azaindole are summarized in the table below.
These data are crucial for its handling, characterization, and application in synthetic chemistry
and biological assays.
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Property Value Reference
Molecular Formula C7HaCI2Nz2 [1112]
Molecular Weight 187.03 g/mol [1][2]
Physical Form Solid

Purity Typically 297%

CAS Number 5912-18-5 [1][2]
Boiling Point 319.4°C at 760 mmHg

Note: Specific experimental data for melting point, solubility, and pKa are not readily available
in the public domain and would require experimental determination.

Spectral Data

Spectroscopic analysis is essential for the structural confirmation of 4,6-dichloro-7-azaindole.
While specific spectra are proprietary to manufacturers and researchers, the expected spectral
characteristics are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons on the pyrrole and pyridine rings. The chemical shifts of these protons will
be influenced by the electron-withdrawing effects of the chlorine atoms and the nitrogen
atoms in the bicyclic system.

e 13C NMR: The carbon-13 NMR spectrum will display distinct signals for each of the seven
carbon atoms in the 4,6-dichloro-7-azaindole core. The carbons bearing the chlorine atoms
are expected to have characteristic chemical shifts.

Infrared (IR) Spectroscopy

The IR spectrum of 4,6-dichloro-7-azaindole will exhibit characteristic absorption bands. Key
expected vibrations include N-H stretching from the pyrrole ring, C-H stretching from the
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aromatic rings, C=C and C=N stretching vibrations within the heterocyclic system, and C-Cl
stretching bands.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation
pattern of the compound. The mass spectrum of 4,6-dichloro-7-azaindole will show a molecular
ion peak (M+) corresponding to its molecular weight, along with a characteristic isotopic pattern
due to the presence of two chlorine atoms.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 4,6-dichloro-7-azaindole is
not widely published, general synthetic strategies for azaindoles can be adapted. A plausible
synthetic approach is outlined below.

General Synthetic Workflow

The synthesis of substituted azaindoles often involves the construction of the pyrrole ring onto
a pre-functionalized pyridine core. For 4,6-dichloro-7-azaindole, a potential synthetic route
could start from a suitably substituted dichloropyridine derivative.

Dichloropyridine Derivative

'

Introduction of a functional group for pyrrole ring formation

'

Ring closure to form the azaindole core

'

4.6-dichloro-7-azaindole
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Caption: General synthetic workflow for 4,6-dichloro-7-azaindole.

Experimental Protocol: A Representative Synthesis of a
Chloro-Substituted Azaindole

The following protocol for the synthesis of 4-chloro-7-azaindole provides a relevant example of
the methodologies that could be adapted for the synthesis of the 4,6-dichloro derivative.

Step 1: N-Oxidation of 7-Azaindole 7-azaindole is reacted with an oxidizing agent, such as
hydrogen peroxide, in a suitable solvent to form the N-oxide.

Step 2: Chlorination The N-oxide is then treated with a chlorinating agent, like phosphorus
oxychloride (POCIs), to introduce the chlorine substituent onto the pyridine ring.

Purification: Purification of the final product typically involves the following steps:

e Quenching: The reaction mixture is carefully quenched with a suitable reagent, such as
water or a basic solution.

o Extraction: The product is extracted from the aqueous phase using an appropriate organic
solvent.

e Washing: The organic layer is washed to remove any remaining impurities.

e Drying and Concentration: The organic solvent is dried and then removed under reduced
pressure.

o Crystallization or Chromatography: The crude product is further purified by recrystallization
from a suitable solvent or by column chromatography on silica gel to yield the pure
compound.

Applications in Drug Discovery and Signhaling
Pathways
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Azaindole scaffolds are recognized as "privileged structures” in medicinal chemistry due to their
ability to mimic the purine core of ATP and interact with the hinge region of kinases. This makes
them attractive candidates for the development of kinase inhibitors.

Kinase Inhibition

Derivatives of 7-azaindole have been investigated as inhibitors of various kinases, including
Janus kinases (JAKs). The JAK-STAT signaling pathway is a critical regulator of cellular
processes such as proliferation, differentiation, and apoptosis. Dysregulation of this pathway is
implicated in various diseases, including cancer and inflammatory disorders.
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Prepare kinase, substrate, and ATP solution

'

Add 4,6-dichloro-7-azaindole at various concentrations

'

Incubate to allow for kinase reaction

'

Stop reaction and measure substrate phosphorylation

'

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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